7-Hydroxy loxapine-d8

• CAS: 1189455-63-7
• Molecular Formula: C18H18ClN3O
• Molecular Weight: 335.9 g/mol
• InChI: InChI=1S/C18H18ClN3O/c1-21-8-10-22(11-9-21)18-14-12-13(19)6-7-16(14)23-17-5-3-2-4-15(17)20-18/h2-7,12H,8-11H2,1H3/i8D2,9D2,10D2,11D2
• InChIKey: XJGVXQDUIWGIRW-JNJBWJDISA-N

7-Hydroxy Loxapine-d8: Deuterated Internal Standard

7-Hydroxy Loxapine-d8 is a stable isotope-labeled analog of 7-hydroxy loxapine, the primary pharmacologically active metabolite of the antipsychotic drug loxapine . This compound is synthesized by incorporating eight deuterium atoms into the piperazine ring of 7-hydroxy loxapine (unlabeled CAS 37081-75-7), yielding a molecular formula of C₁₈H₁₀D₈ClN₃O₂ and a molecular weight of 351.86 g/mol [1]. It is exclusively employed as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC–MS/MS) and gas chromatography–mass spectrometry (GC–MS) assays for the precise quantification of 7-hydroxy loxapine in biological matrices . As a research-use-only compound, it is not intended for diagnostic or therapeutic applications.

Use Context Stable isotope-labeled internal standard (SIL-IS) for 7-hydroxy loxapine quantification by LC–MS/MS or GC–MS in research matrices.

Labeling +8 Da nominal mass shift via eight deuterium atoms on the piperazine ring; isotopic enrichment ≥98.7% atom D (lot-specific).

Regulatory Note Research-use-only; not intended for diagnostic or therapeutic applications.

• [1] Veeprho. 7-Hydroxy Loxapine-D8 Product Page. Available at: https://veeprho.com/impurities/7-hydroxy-loxapine-d8/ (accessed 2026). View Source

Substitution Limitations for 7-Hydroxy Loxapine-d8

Substituting 7-Hydroxy loxapine-d8 with the more commonly cataloged Loxapine-d8 (CAS 1189455-63-7, the deuterated parent drug) or 8-Hydroxy loxapine-d8 introduces a fundamental analytical mismatch: the internal standard must be the structural and isotopic analog of the specific analyte being quantified. 7-Hydroxy loxapine is pharmacologically distinct from the parent drug loxapine and the 8-hydroxy metabolite—it is 4–5 times more potent than loxapine at dopamine D2 receptors, whereas 8-hydroxy loxapine is essentially inactive [1][2]. Furthermore, 7-hydroxy loxapine, not loxapine, is the main contributor to catalepsy and striatal dopamine turnover in vivo [3]. Consequently, accurate quantification of this specific metabolite—driven by its unique pharmacokinetic and pharmacodynamic profile—requires a matched deuterated analog. Using Loxapine-d8 or 8-Hydroxy loxapine-d8 as the internal standard would compromise method accuracy due to differences in extraction recovery, ionization efficiency, and chromatographic retention relative to the 7-hydroxy analyte .

Target IS

7-Hydroxy Loxapine-d8 Matched deuterated analog of the pharmacologically active 7-hydroxy metabolite. Provides structural, isotopic, and retention-time equivalence for accurate quantification.

Common Substitutes

Loxapine-d8 or 8-Hydroxy Loxapine-d8 Loxapine-d8 targets the less potent parent drug; 8-Hydroxy loxapine-d8 targets a D2-inactive metabolite. Both differ in extraction recovery, ionization efficiency, and chromatographic retention relative to the 7-hydroxy analyte.

Key Risk

Analyte-specific quantification compromised. 7-Hydroxy loxapine drives dopamine D2-mediated pharmacology and brain catalepsy; substituting the IS would invalidate method accuracy for this effector species.

• [1] Midha KK, Hubbard JW, McKay G, Hawes EM, Hsia D. The role of metabolites in a bioequivalence study 1: loxapine, 7-hydroxyloxapine and 8-hydroxyloxapine. Int J Clin Pharmacol Ther Toxicol. 1993;31(4):177-183. PMID: 8500919. View Source
• [2] Coupet J, Rauh CE, Szues-Myers VA, Yunger LM. 3H-Spiroperidol binding to dopamine receptors in rat striatal membranes: influence of loxapine and its hydroxylated metabolites. Eur J Pharmacol. 1979;55(2):215-218. PMID: 456420. View Source
• [3] Wong YC, Zuo Z. Brain disposition and catalepsy after intranasal delivery of loxapine: role of metabolism in PK/PD of intranasal CNS drugs. Pharm Res. 2013;30(9):2368-2384. PMID: 23739987. View Source

7-Hydroxy Loxapine-d8: Comparative Evidence

Isotopic Enrichment and Mass Spectral Resolution

7-Hydroxy Loxapine-d8 (M.W. 351.86) delivers a nominal mass shift of +8 Da relative to the unlabeled 7-hydroxy loxapine analyte (M.W. 343.82), exceeding the minimum recommended ≥3 Da mass difference required to prevent spectral overlap in small-molecule LC–MS/MS assays . Lot-specific Certificate of Analysis data from Santa Cruz Biotechnology (Lot SAMPLE, Cat. sc-495681) reports an isotopic enrichment of 98.7% atom D against a specification of ≥98.0%, and an HPLC chemical purity of 99.8% against a specification of ≥95.0% . This level of isotopic enrichment minimizes the contribution of unlabeled species to the IS channel, directly reducing the risk of cross-talk interference between the analyte and IS multiple reaction monitoring (MRM) transitions—a known failure mode when isotopic purity falls below 98% . In contrast, non-deuterated 7-hydroxy loxapine or lower-enrichment alternatives (e.g., d3-labeled variants with ≤3 Da shift) exhibit either no mass discrimination or insufficient mass separation from the analyte isotopic envelope.

Isotopic Enrichment & Mass Shift

Class-level inference

98.7% atom D enrichment; +8.04 Da mass shift (2.7× the ≥3 Da recommended minimum); HPLC purity 99.8%

Supports minimal cross-talk interference between analyte and IS MRM channels, essential for precision within bioanalytical validation limits.

Lot-specific COA data; ≥98% atom D and ≥3 Da shift are typical industry benchmarks for SIL-IS.

Evidence Dimension	Isotopic enrichment (atom % D) and mass shift vs. unlabeled analyte
Target Compound Data	Isotopic enrichment: 98.7% atom D; Mass shift: +8.04 Da (M.W. 351.86 vs. 343.82); HPLC purity: 99.8%
Comparator Or Baseline	Non-deuterated 7-hydroxy loxapine: natural abundance isotopes only (M.W. 343.82); Minimum industry standard for SIL-IS mass difference: ≥3 Da
Quantified Difference	Mass shift: +8 Da (2.7× the minimum recommended 3 Da threshold); Isotopic enrichment: 98.7% (0.7 percentage points above the 98% industry benchmark for SIL-IS)
Conditions	Santa Cruz Biotechnology Certificate of Analysis, Lot SAMPLE; Acanthus Research design criteria for SIL internal standards in LC–MS/MS bioanalysis

Why This Matters

The +8 Da mass shift and ≥98.7% isotopic enrichment virtually eliminate spectral overlap between the analyte and IS channels, which is essential for achieving assay precision within the ±15% (or ±20% at LLOQ) acceptance criteria mandated by regulatory bioanalytical method validation guidelines.

Dopamine D2 Receptor Activity of Metabolites

The 7-hydroxy metabolite of loxapine demonstrates 4–5 times greater pharmacological activity at dopamine D2 receptors compared to parent loxapine itself, as established in a randomized crossover bioequivalence study monitoring plasma levels of loxapine and its metabolites over 96 hours [1]. In independent ³H-spiroperidol competitive binding experiments using rat striatal membranes, 7-hydroxyloxapine displayed strong affinity for D2 binding sites, whereas 8-hydroxyloxapine was essentially inactive [2]. Specifically, the potency of 7-hydroxyloxapine to displace ³H-spiroperidol was 1.5-fold that of haloperidol and 8-fold that of chlorpromazine [2]. Cheung et al. (1991) further confirmed that 8-hydroxy metabolites possess only weak dopamine-D2 blocking activity, noting that the final neuroleptic property of loxapine may be significantly affected by metabolic polymorphism [3]. This pharmacological divergence among metabolites means that selecting the correct deuterated IS is not interchangeable: 7-Hydroxy loxapine-d8 targets the active metabolite, 8-Hydroxy loxapine-d8 targets an inactive species, and Loxapine-d8 targets the less potent parent drug.

Dopamine D2 Activity

Cross-study comparable

7-Hydroxy loxapine: 4–5× more active than loxapine at D2 receptors; 8-hydroxy loxapine: essentially inactive.

Confirms 7-hydroxy metabolite as primary driver of D2-mediated pharmacology; IS must match the active species.

Based on clinical bioequivalence study and ³H-spiroperidol binding assays.

Evidence Dimension	Dopamine D2 receptor pharmacological activity (relative potency)
Target Compound Data	7-Hydroxy loxapine: 4–5× more active than parent loxapine; displaces ³H-spiroperidol with 1.5× potency of haloperidol and 8× potency of chlorpromazine
Comparator Or Baseline	Loxapine (parent drug): baseline activity (1×); 8-Hydroxy loxapine: essentially inactive at D2 receptors
Quantified Difference	7-OH-loxapine is 4–5× more active than loxapine; 8-OH-loxapine shows negligible D2 binding vs. strong binding by 7-OH-loxapine
Conditions	Clinical bioequivalence study (Midha et al., 1993) and ³H-spiroperidol rat striatal membrane binding assay (Coupet et al., 1979)

Why This Matters

Because the 7-hydroxy metabolite is the dominant driver of D2-mediated pharmacology, accurate quantification of this specific metabolite is indispensable for pharmacokinetic/pharmacodynamic modeling, therapeutic drug monitoring, and bioequivalence assessment; using an IS for the wrong analyte would yield clinically misleading concentration data.

• [1] Midha KK, Hubbard JW, McKay G, Hawes EM, Hsia D. The role of metabolites in a bioequivalence study 1: loxapine, 7-hydroxyloxapine and 8-hydroxyloxapine. Int J Clin Pharmacol Ther Toxicol. 1993;31(4):177-183. PMID: 8500919. View Source
• [2] Coupet J, Rauh CE, Szues-Myers VA, Yunger LM. 3H-Spiroperidol binding to dopamine receptors in rat striatal membranes: influence of loxapine and its hydroxylated metabolites. Eur J Pharmacol. 1979;55(2):215-218. PMID: 456420. View Source
• [3] Cheung SW, Tang SW, Remington G. Simultaneous quantitation of loxapine, amoxapine and their 7- and 8-hydroxy metabolites in plasma by high-performance liquid chromatography. J Chromatogr. 1991;564(1):213-221. PMID: 1860915. View Source

Brain Disposition and Catalepsy Response

In a rat pharmacokinetic study employing LC–MS/MS quantification across ten brain regions, 7-hydroxy-loxapine levels measured 68–124 ng/g at 4 hours post oral loxapine dosing, whereas loxapine itself was detected only in trace amounts (<5 ng/g in brain and <3 ng/mL in plasma) [1]. This represents a brain tissue concentration ratio of approximately 14:1 to 25:1 favoring the 7-hydroxy metabolite over the parent drug. Critically, the catalepsy score in a subsequent intranasal vs. oral loxapine study was positively and significantly correlated with striatal 7-hydroxy-loxapine concentration, but not with loxapine concentration; the authors concluded that 7-hydroxy-loxapine, not loxapine, was the main contributor to catalepsy [2]. Brain AUC₀–₂₄₀min values for 7-hydroxy-loxapine were similar after both intranasal and oral administration [2]. These data demonstrate that systemic loxapine exposure alone is an inadequate surrogate for central pharmacodynamic effect; direct quantification of the 7-hydroxy metabolite in brain tissue or CSF is essential for target engagement studies, and this requires a matched deuterated IS.

Brain Disposition & Catalepsy

Cross-study comparable

7-OH-loxapine brain levels 14–25× higher than loxapine at 4 h post-dose; catalepsy score significantly correlated with striatal 7-OH-loxapine (p<0.05).

Demonstrates that central pharmacological effects are mediated by the 7-hydroxy metabolite; quantifying only parent drug would miss the PK–PD relationship.

Rat model, oral loxapine 5 mg/kg; LC–MS/MS quantification across 10 brain regions.

Evidence Dimension	Brain tissue concentration at 4 h post-dose and catalepsy correlation
Target Compound Data	7-Hydroxy loxapine: 68–124 ng/g across 10 rat brain regions; catalepsy score positively and significantly correlated with striatal 7-OH-loxapine concentration (p < 0.05)
Comparator Or Baseline	Loxapine (parent drug): <5 ng/g in brain, <3 ng/mL in plasma at 4 h; catalepsy score NOT correlated with loxapine concentration
Quantified Difference	7-OH-loxapine brain levels 14–25× higher than loxapine; 7-OH-loxapine is the main contributor to catalepsy vs. loxapine which is not
Conditions	Male Sprague-Dawley rats, oral loxapine 5 mg/kg, LC–MS/MS quantification (Wong et al., J Pharm Biomed Anal, 2012); intranasal/oral loxapine catalepsy assessment (Wong & Zuo, Pharm Res, 2013)

Why This Matters

These data demonstrate that loxapine is essentially a pro-drug whose central pharmacological effects are mediated by the 7-hydroxy metabolite; any bioanalytical strategy that quantifies only the parent drug (and uses Loxapine-d8 as IS) will fail to capture the true PK–PD relationship, while 7-Hydroxy loxapine-d8 enables direct measurement of the effector species.

• [1] Wong YC, Wo SK, Zuo Z. Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS. J Pharm Biomed Anal. 2012;58:83-93. PMID: 21993198. View Source
• [2] Wong YC, Zuo Z. Brain disposition and catalepsy after intranasal delivery of loxapine: role of metabolism in PK/PD of intranasal CNS drugs. Pharm Res. 2013;30(9):2368-2384. PMID: 23739987. View Source

CYP2D6 Polymorphism and Metabolite Formation

In vitro metabolism studies using cDNA-expressed human cytochrome P450 enzymes, correlation analysis with 12 phenotyped human liver microsomal samples, and selective chemical inhibition experiments have established that 7-hydroxyloxapine is formed specifically by CYP2D6, whereas 8-hydroxyloxapine is formed by CYP1A2, and N-desmethyl-loxapine (amoxapine) and loxapine N-oxide are formed by CYP3A4 [1]. This differential CYP isoform assignment has direct pharmacogenomic implications: CYP2D6 is highly polymorphic, with approximately 7–10% of Caucasians classified as poor metabolizers (PMs) and 1–2% as ultra-rapid metabolizers (UMs) [2]. Consequently, the plasma ratio of 7-hydroxy loxapine to loxapine can vary dramatically between individuals depending on CYP2D6 genotype, rendering parent drug monitoring alone insufficient. Cheung et al. (1991) confirmed this clinical relevance by demonstrating substantial inter-patient variability in 8-hydroxy metabolite levels and lesser but variable amounts of 7-hydroxyloxapine, noting that the final neuroleptic property may be significantly affected by metabolic polymorphism [3]. 7-Hydroxy loxapine-d8 is the requisite IS for any study seeking to correlate CYP2D6 genotype with 7-hydroxy loxapine exposure or clinical response.

CYP2D6-Specific Formation

Cross-study comparable

7-Hydroxyloxapine formed specifically by CYP2D6; CYP2D6 poor metabolizer prevalence ~7–10% in Caucasians.

Metabolite ratio varies with CYP2D6 genotype; matched IS needed for pharmacogenomic exposure-response studies.

In vitro CYP phenotyping and human liver microsome correlation; knowledge gap on precise fold-change across genotypes.

Evidence Dimension	CYP isoform specificity for metabolite formation and pharmacogenomic variability
Target Compound Data	7-Hydroxy loxapine formed specifically by CYP2D6 (polymorphic enzyme); formation rate dependent on CYP2D6 genotype (PM, EM, UM)
Comparator Or Baseline	8-Hydroxy loxapine formed by CYP1A2 (less polymorphic); Loxapine metabolized by multiple CYPs simultaneously; N-desmethyl-loxapine formed by CYP3A4
Quantified Difference	CYP2D6 poor metabolizer prevalence ~7–10% in Caucasians; 7-OH-loxapine/loxapine ratio varies with CYP2D6 genotype (precise fold-change not established in published studies—identified knowledge gap)
Conditions	cDNA-expressed CYP enzymes, 12 phenotyped human liver microsomal samples, selective CYP inhibitors (Luo et al., Biopharm Drug Dispos, 2011); steady-state patient plasma samples (Cheung et al., 1991)

Why This Matters

For pharmacogenomic studies, therapeutic drug monitoring, or any clinical trial where CYP2D6 genotype may be a covariate, quantifying 7-hydroxy loxapine specifically with its matched deuterated IS is essential; Loxapine-d8 or 8-Hydroxy loxapine-d8 would quantify the wrong analyte and obscure genotype–phenotype correlations.

• [1] Luo JP, Vashishtha SC, Hawes EM, McKay G, Midha KK. In vitro identification of the human cytochrome P450 enzymes involved in the oxidative metabolism of loxapine. Biopharm Drug Dispos. 2011;32(7):398-407. PMID: 21826677. View Source
• [2] Zanger UM, Schwab M. Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacol Ther. 2013;138(1):103-141. (CYP2D6 population frequency data cited as established pharmacogenetic reference). View Source
• [3] Cheung SW, Tang SW, Remington G. Simultaneous quantitation of loxapine, amoxapine and their 7- and 8-hydroxy metabolites in plasma by high-performance liquid chromatography. J Chromatogr. 1991;564(1):213-221. PMID: 1860915. View Source

Chemical Purity and GLP Characterization

7-Hydroxy Loxapine-d8 is supplied as a fully characterized reference standard by multiple vendors, with documented compliance to regulatory guidelines for analytical method development, method validation (AMV), and Quality Control (QC) applications . Lot-specific characterization data from Santa Cruz Biotechnology (Cat. sc-495681, Lot SAMPLE) demonstrate: HPLC purity of 99.8% (specification ≥95.0%), qNMR assay of 96.0% (specification ≥90.0%), isotopic enrichment of 98.7% atom D (specification ≥98.0%), confirmed identity by ¹H-NMR, infrared spectroscopy, and mass spectrometry, and quantified residual solvents at 1.2% methanol and 0.4% dichloromethane . This level of characterization provides the traceability required for GLP-compliant bioanalytical studies. Axios Research additionally confirms that 7-Hydroxy-Loxapine-d8 is used for traceability against pharmacopeial standards (USP or EP) during drug development synthesis and formulation stages . While comparable purity specifications exist for Loxapine-d8 (typically >98% purity, ≥98% atom D), the critical differentiator is not purity per se but analyte specificity: only 7-Hydroxy loxapine-d8 matches the 7-hydroxy metabolite that is the pharmacologically relevant species.

Purity & Characterization

Supporting evidence

HPLC purity 99.8%, qNMR assay 96.0%, identity confirmed by ¹H-NMR, IR, and MS; residual solvents 1.2% MeOH, 0.4% DCM.

Meets characterization requirements for method validation and QC applications; traceability documentation available.

Lot-specific COA; purity comparable across available deuterated IS options, but analyte specificity remains the key differentiator.

Evidence Dimension	Chemical purity and regulatory-grade characterization
Target Compound Data	7-Hydroxy Loxapine-d8: HPLC purity 99.8%, qNMR assay 96.0%, isotopic enrichment 98.7% atom D (Santa Cruz Lot SAMPLE COA)
Comparator Or Baseline	Loxapine-d8 (CAS 1189455-63-7): typically >98% chemical purity, ≥98% atom D (vendor specifications from MedChemExpress, BOC Sciences); 8-Hydroxy Loxapine-d8: >95% purity (BOC Sciences specification)
Quantified Difference	Chemical purity: 99.8% (7-OH-Lox-d8) vs. >98% (Lox-d8) vs. >95% (8-OH-Lox-d8); all three meet or exceed typical bioanalytical IS purity requirements
Conditions	Vendor Certificate of Analysis data; applicable to LC–MS/MS method validation per FDA/EMA bioanalytical guidance

Why This Matters

While chemical purity alone is not the primary differentiator, the combination of high purity with analyte specificity means that 7-Hydroxy loxapine-d8 is the only IS that simultaneously meets regulatory characterization standards and ensures accurate quantification of the pharmacologically active 7-hydroxy metabolite.

7-Hydroxy Loxapine-d8 Applications

Bioequivalence Studies with Active Metabolite Monitoring

In bioequivalence trials for loxapine formulations (oral, intramuscular, or inhaled), regulatory guidance increasingly recommends monitoring active metabolites when they contribute meaningfully to efficacy or safety. As established in the Midha et al. (1993) crossover bioequivalence study, 7-hydroxy loxapine is 4–5 times more active than loxapine and must be quantified alongside the parent drug [1]. 7-Hydroxy loxapine-d8 serves as the matched SIL-IS for the 7-hydroxy analyte channel in the validated LC–MS/MS method, enabling the 90% confidence intervals for ln AUC₀–∞ and ln Cmax to be calculated for this metabolite with precision comparable to or better than that for loxapine [1]. The within-subject variability for the 7-hydroxy metabolite was lower than for the parent drug in that study, underscoring its value for detecting formulation differences [1].

CNS Target Engagement and Brain Penetration

For preclinical programs investigating loxapine or loxapine-derived compounds for CNS disorders, brain tissue quantification of 7-hydroxy loxapine is essential because this metabolite, not the parent drug, dominates brain exposure (68–124 ng/g vs. <5 ng/g for loxapine at 4 h post-dose in rat) [2]. The positive and significant correlation between striatal 7-hydroxy loxapine concentration and catalepsy score—but the absence of correlation for loxapine—validates 7-hydroxy loxapine as the appropriate biomarker of central D2 target engagement [3]. 7-Hydroxy loxapine-d8 is the required IS for the LC–MS/MS method that simultaneously quantifies loxapine and its five metabolites across brain regions, CSF, and plasma, with validated LLOQs of 5 ng/g in brain tissue and 2 ng/mL in plasma for hydroxylated metabolites [2].

CYP2D6 Genotype and Active Metabolite Exposure

Because CYP2D6 specifically mediates the conversion of loxapine to 7-hydroxy loxapine, and CYP2D6 is highly polymorphic (7–10% PM prevalence in Caucasians), pharmacogenomic investigations require accurate quantification of 7-hydroxy loxapine to establish genotype–concentration–response relationships [4][5]. The Cheung et al. (1991) study demonstrated substantial inter-patient variability in metabolite profiles at steady state, with 8-hydroxy metabolites present in substantial amounts and 7-hydroxyloxapine in lesser but pharmacologically critical quantities [5]. Using 7-Hydroxy loxapine-d8 as the internal standard for 7-hydroxy loxapine quantification enables stratification of patients by CYP2D6-predicted metabolic phenotype and correlation with clinical outcomes.

TDM Method Development for Loxapine

LC–MS/MS methods developed for TDM of antipsychotics in clinical laboratories require deuterated internal standards for each monitored analyte. A validated method for simultaneous quantification of loxapine and four metabolites (amoxapine, 7-hydroxyloxapine, 8-hydroxyloxapine, and loxapine N-oxide) in human plasma over a calibration range of 0.0500–50.0 ng/mL, with between-run precision of 0.0–13.8% and accuracy of 86.4–109.3% at all concentrations including the LLOQ, represents the state-of-the-art for regulated clinical support [6]. 7-Hydroxy loxapine-d8 is the designated IS for the 7-hydroxy loxapine channel in such multiplexed assays, ensuring that TDM results reflect the concentration of the active metabolite responsible for both therapeutic and extrapyramidal side effects.

Application

Selection Property

Validation Focus

Bioequivalence study metabolite monitoring

Matched deuterated IS for 7-hydroxy loxapine analyte channel

Accuracy and precision across calibration range; 90% CI for ln AUC and Cmax of the active metabolite

CNS brain penetration research

IS for active metabolite quantification in brain tissue homogenates

Recovery, matrix effect, and sensitivity at low ng/g levels in brain regions

Pharmacogenomic exposure studies (CYP2D6)

CYP2D6-specific metabolite IS for genotype-stratified analysis

Reproducibility of 7-hydroxy loxapine/loxapine ratio across predicted metabolic phenotypes

PK bioanalysis method validation

Multiplexed IS for simultaneous quantification of loxapine and metabolites

Precision at LLOQ (0.05 ng/mL) and absence of cross-talk in human plasma research matrices

• [1] Midha KK, Hubbard JW, McKay G, Hawes EM, Hsia D. The role of metabolites in a bioequivalence study 1: loxapine, 7-hydroxyloxapine and 8-hydroxyloxapine. Int J Clin Pharmacol Ther Toxicol. 1993;31(4):177-183. PMID: 8500919. View Source
• [2] Wong YC, Wo SK, Zuo Z. Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS. J Pharm Biomed Anal. 2012;58:83-93. PMID: 21993198. View Source
• [3] Wong YC, Zuo Z. Brain disposition and catalepsy after intranasal delivery of loxapine: role of metabolism in PK/PD of intranasal CNS drugs. Pharm Res. 2013;30(9):2368-2384. PMID: 23739987. View Source
• [4] Luo JP, Vashishtha SC, Hawes EM, McKay G, Midha KK. In vitro identification of the human cytochrome P450 enzymes involved in the oxidative metabolism of loxapine. Biopharm Drug Dispos. 2011;32(7):398-407. PMID: 21826677. View Source
• [5] Cheung SW, Tang SW, Remington G. Simultaneous quantitation of loxapine, amoxapine and their 7- and 8-hydroxy metabolites in plasma by high-performance liquid chromatography. J Chromatogr. 1991;564(1):213-221. PMID: 1860915. View Source
• [6] Meng M, Zhao N, Pederson CC, Harrison E, Green C, Gorman SH, Reuschel S. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC–MS/MS. J Chromatogr B. 2017;1049-1050:51-59. View Source